Cas no 69878-16-6 (Hexanoic acid, 2,6-diisocyanato-, 3-isocyanatopropyl ester)

• Product Name: Hexanoic acid, 2,6-diisocyanato-, 3-isocyanatopropyl ester
• CAS No: 69878-16-6
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• CID: 391200
• PubChem ID: 71374342
• Update Time: 2025-04-19

Hexanoic acid, 2,6-diisocyanato-, 3-isocyanatopropyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2,6-diisocyanato-, 3-isocyanatopropyl ester
• 3-isocyanatopropyl 2,6-diisocyanatohexanoate
• 69878-16-6
• DTXSID50797130
• SCHEMBL1271466
• 3-Isocyanatopropyl N~2~,N~6~-bis(oxomethylidene)lysinate

• Inchi： 1S/C12H15N3O5/c16-8-13-5-2-1-4-11(15-10-18)12(19)20-7-3-6-14-9-17/h11H,1-7H2
• InChI Key： IJQNXPNUXPJSBH-UHFFFAOYSA-N
• SMILES： O(CCCN=C=O)C(C(CCCCN=C=O)N=C=O)=O

Computed Properties

• Exact Mass: 281.10125
• Monoisotopic Mass: 281.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.59